Cas no 2228266-90-6 (2-(3-bromo-2-methoxyphenyl)-2-methyloxirane)

• Product Name: 2-(3-bromo-2-methoxyphenyl)-2-methyloxirane
• CAS No: 2228266-90-6
• MF: C₁₀H₁₁BrO₂
• MW: 243.097142457962
• CID: 5922966
• PubChem ID: 165684200
• Update Time: 2025-05-20

2-(3-bromo-2-methoxyphenyl)-2-methyloxirane Chemical and Physical Properties

Names and Identifiers

• 2-(3-bromo-2-methoxyphenyl)-2-methyloxirane
• 2228266-90-6
• EN300-1936880

• Inchi： 1S/C10H11BrO2/c1-10(6-13-10)7-4-3-5-8(11)9(7)12-2/h3-5H,6H2,1-2H3
• InChI Key： DVGYCZMWJDOGNN-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1OC)C1(C)CO1

Computed Properties

• Exact Mass: 241.99424g/mol
• Monoisotopic Mass: 241.99424g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 21.8Ų

Additional information on 2-(3-bromo-2-methoxyphenyl)-2-methyloxirane

Professional Introduction to Compound with CAS No. 2228266-90-6 and Product Name: 2-(3-bromo-2-methoxyphenyl)-2-methyloxirane

The compound with the CAS number 2228266-90-6 and the product name 2-(3-bromo-2-methoxyphenyl)-2-methyloxirane represents a significant advancement in the field of organic chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential applications in medicinal chemistry and synthetic organic transformations. The presence of both bromo and methoxy substituents on the aromatic ring, coupled with the oxirane (epoxide) functional group, makes it a versatile intermediate for further chemical modifications.

In recent years, there has been a growing interest in the development of novel oxirane derivatives due to their utility as building blocks in drug discovery. The 2-(3-bromo-2-methoxyphenyl)-2-methyloxirane molecule, with its electron-deficient aromatic system and reactive epoxide ring, offers a rich platform for exploring new synthetic pathways and biological activities. The bromo substituent at the para position relative to the methoxy group enhances electrophilic aromatic substitution reactions, making it an attractive candidate for further functionalization.

One of the most compelling aspects of this compound is its potential role in the synthesis of bioactive molecules. The oxirane ring is known for its ability to undergo ring-opening reactions with nucleophiles, which can be exploited to introduce various functional groups into the molecule. This property is particularly valuable in medicinal chemistry, where precise control over molecular structure is essential for achieving desired pharmacological effects. The 2-(3-bromo-2-methoxyphenyl)-2-methyloxirane compound thus serves as a valuable scaffold for designing new therapeutic agents.

Recent studies have highlighted the importance of epoxide-containing compounds in drug development. These molecules have been shown to exhibit a wide range of biological activities, including anti-inflammatory, anticancer, and antimicrobial properties. The structural motif present in 2-(3-bromo-2-methoxyphenyl)-2-methyloxirane aligns well with these trends, as it combines the reactivity of an epoxide ring with the electronic properties of a bromo- and methoxy-substituted aromatic ring. This combination allows for diverse chemical transformations that can be tailored to specific biological targets.

The synthesis of this compound involves a multi-step process that requires careful optimization to ensure high yield and purity. The key step involves the formation of the oxirane ring through an intramolecular cyclization reaction. This step is highly sensitive to reaction conditions, and optimizing parameters such as temperature, solvent choice, and catalyst selection is crucial for achieving optimal results. Advances in catalytic systems have recently enabled more efficient and selective epoxide formations, which could enhance the scalability of this synthesis.

In addition to its synthetic utility, 2-(3-bromo-2-methoxyphenyl)-2-methyloxirane has shown promise in several preliminary biological assays. Its ability to undergo facile ring-opening reactions has been leveraged to generate novel derivatives with enhanced binding affinity to biological targets. For instance, modifications at the oxirane ring have been explored to improve interactions with specific enzymes or receptors involved in disease pathways. These findings underscore the compound's potential as a lead structure in drug discovery programs.

The role of computational chemistry in designing and optimizing molecules like 2-(3-bromo-2-methoxyphenyl)-2-methyloxirane cannot be overstated. Molecular modeling techniques have been instrumental in predicting the reactivity and binding properties of this compound before experimental synthesis. By leveraging quantum mechanical calculations and molecular dynamics simulations, researchers can gain insights into how different substituents influence electronic distributions and steric interactions within the molecule. This information is critical for guiding synthetic strategies and improving overall yields.

Future directions in the study of this compound may involve exploring its applications in polymer chemistry and material science. The oxirane ring's ability to undergo polymerization reactions makes it a valuable monomer for creating novel polymers with tailored properties. Such materials could find applications in various industries, including biodegradable plastics and specialty coatings. Additionally, investigating the compound's behavior under different environmental conditions could provide insights into its stability and long-term applicability.

In conclusion, 2-(3-bromo-2-methoxyphenyl)-2-methyloxirane (CAS No. 2228266-90-6) represents a fascinating molecule with significant potential in both pharmaceutical research and synthetic organic chemistry. Its unique structural features make it a versatile intermediate for generating novel bioactive compounds, while its reactivity allows for diverse chemical transformations. As research continues to uncover new applications for this compound, it is likely to remain a cornerstone in future advancements across multiple scientific disciplines.